Trisodium;[(E)-1-[(28E)-30-oxo-14,16-disulfonatooxy-1-oxacyclotriacont-28-en-2-yl]undec-9-en-2-yl] sulfate
Trisodium;[(E)-1-[(28E)-30-oxo-14,16-disulfonatooxy-1-oxacyclotriacont-28-en-2-yl]undec-9-en-2-yl] sulfate
Brand Name:
Vulcanchem
CAS No.:
121313-79-9
VCID:
VC0058609
InChI:
InChI=1S/C40H74O14S3.3Na/c1-2-3-4-5-14-20-25-30-37(52-55(42,43)44)34-36-29-24-19-15-11-9-12-17-22-27-32-39(54-57(48,49)50)35-38(53-56(45,46)47)31-26-21-16-10-7-6-8-13-18-23-28-33-40(41)51-36;;;/h2-3,28,33,36-39H,4-27,29-32,34-35H2,1H3,(H,42,43,44)(H,45,46,47)(H,48,49,50);;;/q;3*+1/p-3/b3-2+,33-28+;;;
SMILES:
CC=CCCCCCCC(CC1CCCCCCCCCCCC(CC(CCCCCCCCCCCC=CC(=O)O1)OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-].[Na+].[Na+].[Na+]
Molecular Formula:
C40H74Na3O14S3
Molecular Weight:
941.2 g/mol
Trisodium;[(E)-1-[(28E)-30-oxo-14,16-disulfonatooxy-1-oxacyclotriacont-28-en-2-yl]undec-9-en-2-yl] sulfate
CAS No.: 121313-79-9
Main Products
VCID: VC0058609
Molecular Formula: C40H74Na3O14S3
Molecular Weight: 941.2 g/mol
![Trisodium;[(E)-1-[(28E)-30-oxo-14,16-disulfonatooxy-1-oxacyclotriacont-28-en-2-yl]undec-9-en-2-yl] sulfate - 121313-79-9](/images/no_structure.jpg)
| CAS No. | 121313-79-9 |
|---|---|
| Product Name | Trisodium;[(E)-1-[(28E)-30-oxo-14,16-disulfonatooxy-1-oxacyclotriacont-28-en-2-yl]undec-9-en-2-yl] sulfate |
| Molecular Formula | C40H74Na3O14S3 |
| Molecular Weight | 941.2 g/mol |
| IUPAC Name | trisodium;[(E)-1-[(28E)-30-oxo-14,16-disulfonatooxy-1-oxacyclotriacont-28-en-2-yl]undec-9-en-2-yl] sulfate |
| Standard InChI | InChI=1S/C40H74O14S3.3Na/c1-2-3-4-5-14-20-25-30-37(52-55(42,43)44)34-36-29-24-19-15-11-9-12-17-22-27-32-39(54-57(48,49)50)35-38(53-56(45,46)47)31-26-21-16-10-7-6-8-13-18-23-28-33-40(41)51-36;;;/h2-3,28,33,36-39H,4-27,29-32,34-35H2,1H3,(H,42,43,44)(H,45,46,47)(H,48,49,50);;;/q;3*+1/p-3/b3-2+,33-28+;;; |
| Standard InChIKey | BSMMQIJCXYZAJE-UHFFFAOYSA-N |
| Isomeric SMILES | C/C=C/CCCCCCC(CC1CCCCCCCCCCCC(CC(CCCCCCCCCCC/C=C/C(=O)O1)OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-].[Na+].[Na+].[Na+] |
| SMILES | CC=CCCCCCCC(CC1CCCCCCCCCCCC(CC(CCCCCCCCCCCC=CC(=O)O1)OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-].[Na+].[Na+].[Na+] |
| Canonical SMILES | CC=CCCCCCCC(CC1CCCCCCCCCCCC(CC(CCCCCCCCCCCC=CC(=O)O1)OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-].[Na+].[Na+].[Na+] |
| Synonyms | (2-sulfonate-9-undecenyl)oxacyclotriacont-3-ene-2-one-16,18-disulfonate M-GTF1 |
| PubChem Compound | 6443951 |
| Last Modified | Nov 11 2021 |
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